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Compound of Interest

Compound Name: 4-Formyltetrahydropyran

Cat. No.: B1277957 Get Quote

Essential Safety and Handling Guide for 4-
Formyltetrahydropyran
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Formyltetrahydropyran (CAS No. 50675-18-8). It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and mitigate potential hazards.

Hazard Identification and Immediate Precautions
4-Formyltetrahydropyran is a combustible liquid that can cause serious eye irritation.[1][2][3]

As a cyclic ether, it also has the potential to form explosive peroxides upon storage and

exposure to air.[4][5][6][7][8]

Key Hazards:

Eye Irritation: Causes serious eye irritation.[1][2][3]

Combustibility: Classified as a combustible liquid.

Peroxide Formation: Can form explosive peroxides over time when exposed to air and light.

[4][5][6][7][8]
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Hazard Statement GHS Classification
Precautionary Statement
Codes

H319: Causes serious eye

irritation
Eye Irrit. 2

P264, P280, P305 + P351 +

P338, P337 + P313

H227: Combustible liquid Combustible Liquid
P210, P280, P370 + P378,

P403 + P235

Potential for explosive

peroxide formation
Not Classified

Handle as a peroxide-forming

chemical; follow specific

storage and testing protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 4-Formyltetrahydropyran to prevent

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1277957?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause severe

eye irritation.

Hand Protection

Butyl rubber or Neoprene

gloves.[9][10] Nitrile gloves

may be suitable for short-term

use but should be checked for

compatibility. Inspect gloves

before each use.

Provides a barrier against skin

contact. Butyl rubber is

effective against aldehydes

and ketones.[10]

Body Protection

Flame-retardant lab coat worn

over personal clothing.

Chemical-resistant apron for

larger quantities.

Protects against splashes and

spills.

Respiratory Protection

Work in a well-ventilated area,

preferably a chemical fume

hood. For situations with

inadequate ventilation or

potential for vapor inhalation,

use a NIOSH-approved

respirator with organic vapor

cartridges.[11][12][13]

Prevents inhalation of harmful

vapors.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for the safe handling of 4-
Formyltetrahydropyran.
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Figure 1: Workflow for handling 4-Formyltetrahydropyran.
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Experimental Protocol: Peroxide Testing
Given its potential to form peroxides, testing for their presence is a critical safety step,

especially for previously opened containers or those stored for extended periods.

Methodology:

Visual Inspection: Before opening, visually inspect the container for any signs of

crystallization, discoloration, or stratification. If any of these are present, do not open the

container and contact your institution's Environmental Health and Safety (EHS) office

immediately.[5][7]

Peroxide Test Strips:

Use commercially available peroxide test strips, which are a simple and effective method.

In a chemical fume hood, carefully open the container.

Dip the test strip into the 4-Formyltetrahydropyran for the time specified by the

manufacturer.

Remove the strip and compare the color change to the provided chart to determine the

peroxide concentration in parts per million (ppm).

Action Levels:

< 25 ppm: Considered safe for general use.

25-100 ppm: Use with caution; not recommended for distillation or concentration.[6]

> 100 ppm: Unsafe for use. Do not handle further and arrange for immediate disposal

through your EHS office.[6]

Storage Requirements
Proper storage is essential to minimize hazard risks, particularly peroxide formation.
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Parameter Recommended Condition

Temperature
Store in a cool, dry, well-ventilated area away

from heat and sources of ignition.

Atmosphere

For long-term storage, consider storing under an

inert atmosphere (e.g., nitrogen or argon) to

minimize contact with oxygen.

Light

Store in a light-resistant container, such as an

amber glass bottle, to prevent light-catalyzed

peroxide formation.

Container

Keep the container tightly sealed when not in

use. Ensure the container cap provides an

airtight seal.

Segregation
Store away from incompatible materials such as

strong oxidizing agents and strong bases.

Labeling

Label the container with the date received and

the date opened. This is crucial for tracking the

age of the chemical and assessing the risk of

peroxide formation.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 4-Formyltetrahydropyran and associated waste is critical to ensure

laboratory safety and environmental compliance. All waste is considered hazardous.
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Figure 2: Disposal workflow for 4-Formyltetrahydropyran waste.

Disposal Protocol
Waste Identification and Segregation:

All materials contaminated with 4-Formyltetrahydropyran, including unused chemical,

reaction byproducts, and contaminated labware (e.g., pipette tips, gloves), must be treated
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as hazardous waste.[1][14]

Segregate this waste stream from other incompatible chemical waste.

Containerization:

Use a designated, leak-proof, and chemically compatible container (e.g., high-density

polyethylene or glass) for liquid waste.[1][15][16]

Ensure the container is clearly labeled "Hazardous Waste" and includes the full chemical

name: "4-Formyltetrahydropyran".[14]

Keep the waste container securely closed except when adding waste.[1]

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA should be in a well-ventilated area, away from heat and ignition sources.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.[1][14][15]

Do not dispose of 4-Formyltetrahydropyran down the drain or in regular trash.[1]

Spill and Emergency Procedures
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.
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Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous

waste.

Large Spills:

Evacuate the laboratory immediately.

Alert others in the vicinity and activate the nearest fire alarm if there is a fire risk.

Contact your institution's emergency response team and EHS office.

Provide them with the Safety Data Sheet (SDS) for 4-Formyltetrahydropyran.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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